Cas no 215712-28-0 (2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid)

2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a naphthalene moiety fused to a thiazole carboxylic acid scaffold. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The naphthalene group enhances aromatic interactions, while the thiazole-carboxylic acid functionality offers versatile reactivity for further derivatization. Its rigid, planar structure is advantageous in the design of fluorescent probes, organic semiconductors, and bioactive molecules. The compound's well-defined synthesis and stability under standard conditions facilitate its use as a building block in complex organic frameworks. Its balanced lipophilicity and polarity also make it suitable for pharmaceutical applications, particularly in drug discovery and development.
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid structure
215712-28-0 structure
Product Name:2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
CAS No:215712-28-0
MF:C14H9NO2S
MW:255.291762113571
CID:5154611
PubChem ID:43322541
Update Time:2025-11-01

2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
    • Inchi: 1S/C14H9NO2S/c16-14(17)12-8-18-13(15-12)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,16,17)
    • InChI Key: AQRUWPVKXHZCKR-UHFFFAOYSA-N
    • SMILES: S1C=C(C(O)=O)N=C1C1=C2C(C=CC=C2)=CC=C1

2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-127230-0.05g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
0.05g
$135.0 2025-02-21
Enamine
EN300-127230-0.1g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
0.1g
$202.0 2025-02-21
Enamine
EN300-127230-0.25g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
0.25g
$289.0 2025-02-21
Enamine
EN300-127230-0.5g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
0.5g
$480.0 2025-02-21
Enamine
EN300-127230-1.0g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
1.0g
$614.0 2025-02-21
Enamine
EN300-127230-2.5g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
2.5g
$1202.0 2025-02-21
Enamine
EN300-127230-5.0g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
5.0g
$1779.0 2025-02-21
Enamine
EN300-127230-10.0g
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 92.0%
10.0g
$2638.0 2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00984183-1g
2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 95%
1g
¥3031.0 2023-03-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00984183-5g
2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
215712-28-0 95%
5g
¥8785.0 2023-03-11

Additional information on 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid

Research Briefing on 2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic Acid (CAS: 215712-28-0)

2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid (CAS: 215712-28-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a naphthalene-thiazole-carboxylic acid scaffold, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a pharmacophore in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid derivatives as potential kinase inhibitors. The research team synthesized a series of analogs and evaluated their inhibitory activity against a panel of 12 kinases implicated in cancer pathways. The parent compound demonstrated moderate but selective inhibition of certain tyrosine kinases, with IC50 values ranging from 1.2 to 8.7 μM. Molecular docking studies revealed that the carboxylic acid moiety forms critical hydrogen bonds with the kinase active sites, while the naphthyl group contributes to hydrophobic interactions.

In another significant development, researchers at the University of Cambridge reported the use of 215712-28-0 as a building block for fluorescent probes in cellular imaging. The compound's inherent fluorescence properties, combined with its ability to penetrate cell membranes, make it suitable for developing new imaging agents. The study, published in ACS Chemical Biology in early 2024, demonstrated that derivatives of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid could selectively label specific organelles in live cells, with emission maxima tunable between 450-550 nm depending on the substituents.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 215712-28-0. A 2023 patent (WO2023187652) describes a novel one-pot synthesis method that achieves 78% yield, significantly higher than traditional approaches. The new method employs microwave-assisted cyclization and eliminates several purification steps, making the compound more accessible for research and potential commercial applications.

Pharmacokinetic studies of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid derivatives have shown promising results in animal models. A recent preclinical study reported in European Journal of Pharmaceutical Sciences (2024) demonstrated that ester prodrugs of the compound exhibit improved oral bioavailability (up to 65%) while maintaining the parent compound's biological activity. These findings suggest potential for further development of this scaffold in drug discovery programs.

Looking ahead, the unique structural features of 215712-28-0 continue to inspire new research directions. Several groups are currently investigating its potential in targeting protein-protein interactions, particularly in challenging therapeutic areas such as neurodegenerative diseases and antibiotic resistance. The compound's versatility as both a pharmacophore and a chemical probe ensures its ongoing relevance in chemical biology and medicinal chemistry research.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.